Cas no 1112-67-0 (Tetrabutylammonium chloride)

• Product Name: Tetrabutylammonium chloride
• CAS No: 1112-67-0
• MF: C₁₆H₃₆ClN
• MW: 277.9167
• MDL: MFCD00011635
• CID: 40743
• PubChem ID: 70681
• Update Time: 2025-11-25

Tetrabutylammonium chloride Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium chloride (contains alsobromide)
• Tetra-n-butylammonium chloride
• TBAC
• TETRABUTYLAMMONIUM CHLORIDE
• TMAC
• N,N,N-trimethylmethanaminium chloride
• 1-Butanaminium, N,N,N-tributyl-, chloride
• n,n,n-tributyl-1-butanaminiuchloride IPC-TBA-CL
• TETRABUTYLAMMONIUM CHLORIDE CONC., FOR I PC, PGE W. 6 AMP.
• TETRABUTYLAMMONIUM CHLORIDE, FOR IPC
• TETRABUTYLAMMONIUM CHLORIDE, 1.0 M AQUEOUS
• Tetrabutylammonium Chloride [Reagent for Ion-Pair Chromatography]
• Tetrabutylammonium C
• Tetrabutylammonium chloride (TBAC)
• Tetrabutylammonium chloride hydrate
• tetrabutylazanium,chloride
• TBACl
• IPC-TBA-Cl
• 1-Butanaminium,N,N,N-tributyl-, chloride (9CI)
• Ammonium, tetrabutyl-, chloride (8CI)
• Tetrabutylammonium chloride (6CI)
• N,N,N-Tributyl-1-butanaminium chloride
• TBAC 100
• N4,4,4,4Cl
• Tetrabutylaminium·chloride
• FourButylAMMoniuM chloride
• Tetrabutylazanium chloride
• Tetrabutylammonium chloride 95%
• Tetrabutylammonium chloride ,95%
• Tetrabutyl ammonium chloride
• tetrabutylammoniumchloride
• 1-Butanaminium, N,N,N-tributyl-, chloride (1:1)
• N,N,N-tributylbutan-1-aminium chloride
• AK164110
• Tetrabutylammonium chloride, 95%, tech., contains also bromide
• nBu4NCl
• Bu4NCl
• n-Bu4NCl
• tetrabutylammoniumchlorid
• tetra-butylammonium chloride
• CS-W010069
• EINECS 214-195-7
• 1112-67-0
• tetrabuylammonium chloride
• tetra butyl ammonium chloride
• tetra-n-butyl-ammonium chloride
• Q27123074
• tetra-(n-butyl)ammonium chloride
• tetrabutyl-ammonium chloride
• tetra(n-butyl)ammonium chloride
• (n-Bu)4NCl
• STR06155
• DTXSID10883644
• tetra-butyl ammonium chloride
• UNII-DDT9H3MSD3
• C16H36ClN
• NS00093556
• D77703
• A824632
• EN300-18479
• CHEBI:51988
• DA-17483
• (Bu)4NCl
• DTXCID201023154
• N,N,N-Tributyl-1-butanaminium Chloride; N,N,N-Tributyl-1-butanaminium Chloride; TBAC; TBAC 100; Tetra-n-butylammonium Chloride
• 1Butanaminium, N,N,Ntributyl, chloride
• Tetranbutylammonium chloride
• I0366
• CHEMBL1078612
• DDT9H3MSD3
• A802333
• T0055
• tetra n-butyl ammonium chloride
• AKOS015833149
• SCHEMBL9117
• tetra-n-butyl ammonium chloride
• MFCD00011635
• tetra n-butylammonium chloride
• Tetrabutylammonium chloride

• MDL： MFCD00011635
• Inchi： 1S/C16H36N.ClH/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： NHGXDBSUJJNIRV-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 3571227

Computed Properties

• Exact Mass: 277.25400
• Monoisotopic Mass: 277.254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless or light brown crystals. Deliquescent
• Density: 1.05
• Melting Point: 70°C(lit.)
• Boiling Point: No data available
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1,421-1,423
• PH: 5-8 (100g/l, H2O, 20℃)
• Solubility: H2O: 20 mg/mL, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture. Combustible.
• PSA: 0.00000
• LogP: 2.00760
• Sensitiveness: Light Sensitive
• Solubility: It is easily soluble in water, ethanol, chloroform and acetone, and slightly soluble in benzene and diethyl ether.

Tetrabutylammonium chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Safety Term：26-37/39-36
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Solvents
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tetrabutylammonium chloride

Introduction to Tetrabutylammonium Chloride (CAS No. 1112-67-0)

Tetrabutylammonium chloride (CAS No. 1112-67-0) is a quaternary ammonium salt that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. This compound, characterized by its high solubility in both water and organic solvents, serves as a crucial reagent in synthetic chemistry, a catalyst in various organic transformations, and an electrolyte in advanced material science. The unique structural properties of Tetrabutylammonium chloride make it an indispensable tool in modern laboratory practices, particularly in the development of novel pharmaceuticals and functional materials.

The chemical structure of Tetrabutylammonium chloride consists of a central tetraethylammonium cation surrounded by four butyl groups, which contribute to its stability and reactivity. This configuration allows it to act as a phase-transfer catalyst, facilitating reactions between immiscible solvents such as water and organic compounds. In pharmaceutical research, Tetrabutylammonium chloride is frequently employed in the synthesis of active pharmaceutical ingredients (APIs) where its ability to enhance reaction rates and yields is highly beneficial.

Recent advancements in the field have highlighted the role of Tetrabutylammonium chloride in drug delivery systems. Its compatibility with biodegradable polymers has enabled the development of novel micelles and nanoparticles that can encapsulate and deliver therapeutic agents with high precision. These formulations have shown promise in targeted drug delivery, reducing side effects and improving treatment efficacy. The compound's stability under various physiological conditions makes it an ideal candidate for such applications.

In addition to its pharmaceutical applications, Tetrabutylammonium chloride has found utility in analytical chemistry. Its ability to form stable complexes with metal ions has been leveraged in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These complexes enhance the sensitivity and resolution of these techniques, allowing for more accurate identification and quantification of analytes. Furthermore, Tetrabutylammonium chloride is used as a supporting electrolyte in electrochemical studies, where it helps maintain conductivity and stabilize reaction conditions.

The environmental impact of using Tetrabutylammonium chloride has also been a subject of recent research. Studies have demonstrated its biodegradability under certain conditions, suggesting that it can be an environmentally friendly alternative to other quaternary ammonium compounds. However, further research is needed to fully understand its ecological footprint and to develop sustainable practices for its use in industrial processes.

One of the most exciting areas of research involving Tetrabutylammonium chloride is its application in energy storage devices. Its role as an electrolyte in supercapacitors and batteries has been extensively studied due to its ability to facilitate ion transport across electrode materials. Researchers have reported significant improvements in the performance of these devices when using Tetrabutylammonium chloride as part of the electrolyte system. These findings could pave the way for more efficient and durable energy storage solutions.

The synthesis of Tetrabutylammonium chloride itself is another area where innovation has been ongoing. Traditional methods often involve the reaction of tetrabutylammonium hydroxide with hydrochloric acid, but newer approaches are exploring greener alternatives. For instance, catalytic processes that minimize waste and reduce energy consumption are being developed. These advancements not only improve the efficiency of producing Tetrabutylammonium chloride but also align with global efforts to promote sustainable chemistry.

The future prospects for Tetrabutylammonium chloride are promising, with ongoing research uncovering new applications across multiple disciplines. As our understanding of its properties continues to grow, so too will its importance in scientific and industrial applications. Whether it is used to develop life-saving medications or to create more sustainable energy solutions, Tetrabutylammonium chloride remains a cornerstone of modern chemical research.